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Compound of Interest

Compound Name: Barium hydroxide

Cat. No.: B8815605

An In-depth Technical Guide to Barium
Hydroxide Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of barium hydroxide monohydrate, a
significant chemical compound with diverse applications in research and industry. This
document details its chemical formula, structure, properties, and key experimental protocols,
presented in a format tailored for scientific and technical audiences.

Chemical Formula and Structure

Barium hydroxide monohydrate is an inorganic compound with the chemical formula
Ba(OH)2-Hz20.[1][2] It is one of the hydrated forms of barium hydroxide, with the monohydrate
being the usual commercial form.[3]

The structure of barium hydroxide monohydrate is characterized by a layered arrangement.[3]
The barium ions (Ba2*) are at the center of a square antiprismatic geometry. Each Ba2* ion is
coordinated with two water ligands and six hydroxide ligands. These hydroxide ligands act as
bridges, with some being doubly and others triply bridging to adjacent Ba?* centers, creating a
polymeric structure.[3]

Physicochemical Properties
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Barium hydroxide monohydrate is a white, granular solid.[1][3] Its key quantitative properties
are summarized in the table below for easy reference and comparison.

Property Value Units
Molecular Weight 189.355[3][4] g/mol
Density 3.743 g/cm3
Melting Point 300[3] °C
Solubility in Water 40 (at 20 °C) g/L

0.15 (first OH™), 0.64 (second

Basicity (pKb) OH")[3][4]

Experimental Protocols

Barium hydroxide monohydrate is typically prepared by the dehydration of barium hydroxide
octahydrate (Ba(OH)2:8H20).

Methodology: Dehydration via Heating

» Barium hydroxide octahydrate crystals are heated in the air.[3]

e The octahydrate form converts to the monohydrate upon heating.[3][5]

e Further heating in a vacuum at 100 °C will yield barium oxide (BaO) and water.[3][5]
Methodology: Azeotropic Distillation

An alternative laboratory and industrial method involves the azeotropic distillation of the
octahydrate.

o Suspend barium hydroxide octahydrate crystals in an organic solvent that forms an
azeotrope with water, such as benzene or cyclohexane.[6]

o Heat the mixture to reflux.
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+ The water from the hydrate is removed as an azeotropic mixture with the solvent, which can
be collected using a Dean-Stark apparatus or a similar water separator.[6]

+ Continue the process until the theoretical amount of water (7 moles per mole of octahydrate)
has been removed.

¢ The resulting white powder of barium hydroxide monohydrate is then filtered and dried.[6]

Barium Hydroxide Octahydrate
(Ba(OH)2-8H20)

Heating in Air or
Azeotropic Distillation

Released

Barium Hydroxide Monohydrate
(Ba(OH)2:-H20)

Click to download full resolution via product page
Caption: Preparation of Barium Hydroxide Monohydrate from its Octahydrate form.

Barium hydroxide is a strong base, making it suitable for the titration of weak acids,
particularly organic acids, in analytical chemistry.[3][7]

Methodology:

o Prepare a standard solution of barium hydroxide. A key advantage of using a barium
hydroxide solution is that any dissolved carbon dioxide will precipitate as insoluble barium
carbonate, ensuring the solution remains carbonate-free.[3] This eliminates a common
source of error in titrations with other strong bases like NaOH or KOH.
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e Add a suitable indicator, such as phenolphthalein or thymolphthalein, to the weak acid
analyte solution.[3]

« Titrate the weak acid with the standardized barium hydroxide solution until the endpoint is
reached, indicated by a color change of the indicator.

e The concentration of the weak acid can then be calculated based on the stoichiometry of the
neutralization reaction.

Applications in Research and Drug Development

Barium hydroxide monohydrate has several applications relevant to scientific research and
industrial processes:

e Precursor for other Barium Compounds: It serves as a starting material in the synthesis of
other barium salts.[3]

o Sulfate Removal: Due to the extremely low solubility of barium sulfate (BaSOa4), barium
hydroxide is used to remove sulfate ions from various products.[3]

¢ Organic Synthesis: It is employed as a strong base in various organic reactions, including
the hydrolysis of esters and nitriles, and in aldol condensations.[3][7]

¢ Industrial Applications: It is utilized as an additive in lubricants for internal combustion
engines and as a stabilizer in plastics like PVC.[1][8][9]
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Caption: Role of Barium Hydroxide Monohydrate in the Hydrolysis of Esters and Nitriles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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